3-(1,3-Dioxolan-2-yl)-7-oxabicyclo[4.1.0]heptane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-(1,3-Dioxolan-2-yl)-7-oxabicyclo[4.1.0]heptane” is a complex organic compound. It is part of a class of compounds known as bicyclic compounds, which have two fused rings in their structure . This compound is likely to be a product of a [2 + 1]-cycloaddition reaction .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, visible light induced singlet nucleophilic carbenes undergo rapid [2 + 1]-cycloaddition with tethered olefins to afford unique bicyclo[3.1.0]hexane and bicyclo[4.1.0]heptane scaffolds . This cyclopropanation process requires only visible light irradiation to proceed, circumventing the use of exogenous (photo)catalysts, sensitisers or additives .Molecular Structure Analysis
The molecular structure of “this compound” is likely to be complex due to the presence of multiple rings and functional groups. The structure and configuration of similar azabicyclo[4.1.0]heptane compounds have been confirmed via X-ray crystallographic analysis .Chemical Reactions Analysis
The chemical reactions involving “this compound” are likely to be complex and varied. As mentioned earlier, this compound is likely to be a product of a [2 + 1]-cycloaddition reaction .Scientific Research Applications
Synthesis and Structural Analysis
A study by Blagoev et al. (1999) demonstrated the formation of spirocyclic 1,3-oxathiolanes through the reaction of 1,3-thiazole-5(4H)-thiones with 1,2-epoxycycloalkanes, including 7-oxabicyclo[4.1.0]heptane. This reaction underscores the versatility of 7-oxabicyclo[4.1.0]heptane in synthesizing complex spirocyclic structures, with their structures confirmed by X-ray crystal-structure analysis (Blagoev, Linden, & Heimgartner, 1999).
Applications in Gas Hydrate Formation
Seol et al. (2020) explored oxabicyclic compounds, including 7-oxabicyclo[4.1.0]heptane, as novel promoters for gas hydrates. Their research demonstrated that these compounds significantly improve the thermodynamic stability of methane hydrate systems, suggesting their potential application in gas storage and transport technologies (Seol, Shin, & Park, 2020).
Conformational and Molecular Structure Studies
Research by Oyanagi et al. (1975) on the molecular structure of 7-oxanorbornane, closely related to 7-oxabicyclo[4.1.0]heptane, through gas electron diffraction, provides valuable insights into the bond lengths, bond angles, and conformational stability of these oxabicyclic compounds. These structural insights are critical for understanding the reactivity and potential applications of these compounds (Oyanagi, Fukuyama, Kuchitsu, Bohn, & Li, 1975).
Polymerization and Material Science Applications
Hall et al. (2007) synthesized 2,6-dioxabicyclo[2.2.1]heptane and 2,7-dioxabicyclo[2.2.1]heptane, demonstrating their potential in polymerization reactions. Their study highlights the remarkable reactivity of these compounds in acid-catalyzed hydrolysis and their application in producing high-conversion soluble polymers, indicating their utility in material science and polymer chemistry (Hall, Deblauwe, Carr, Rao, & Reddy, 2007).
Future Directions
The future directions for the study of “3-(1,3-Dioxolan-2-yl)-7-oxabicyclo[4.1.0]heptane” and similar compounds could involve further exploration of their synthesis, properties, and potential applications. The development of more economical and sustainable methods for their synthesis could be a key area of focus .
properties
IUPAC Name |
3-(1,3-dioxolan-2-yl)-7-oxabicyclo[4.1.0]heptane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O3/c1-2-7-8(12-7)5-6(1)9-10-3-4-11-9/h6-9H,1-5H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOTITVLSZNPNPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C(O2)CC1C3OCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.